Cas no 2680667-85-8 (benzyl N-(4-chloro-5-iodopyridin-2-yl)carbamate)

• Product Name: benzyl N-(4-chloro-5-iodopyridin-2-yl)carbamate
• CAS No: 2680667-85-8
• MF: C₁₃H₁₀ClIN₂O₂
• MW: 388.588174343109
• CID: 5620610
• PubChem ID: 165928245
• Update Time: 2025-05-20

benzyl N-(4-chloro-5-iodopyridin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28302491
• benzyl N-(4-chloro-5-iodopyridin-2-yl)carbamate
• 2680667-85-8

• Inchi： 1S/C13H10ClIN2O2/c14-10-6-12(16-7-11(10)15)17-13(18)19-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,16,17,18)
• InChI Key： ZQGJXCJBCOTIJX-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C=C1Cl)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 387.94755g/mol
• Monoisotopic Mass: 387.94755g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 51.2Ų

Additional information on benzyl N-(4-chloro-5-iodopyridin-2-yl)carbamate

Comprehensive Overview of Benzyl N-(4-chloro-5-iodopyridin-2-yl)carbamate (CAS No. 2680667-85-8)

Benzyl N-(4-chloro-5-iodopyridin-2-yl)carbamate (CAS No. 2680667-85-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine backbone and functional groups, serves as a critical intermediate in the synthesis of various bioactive molecules. Researchers are particularly interested in its potential applications due to the presence of halogen atoms (chlorine and iodine), which enhance its reactivity and utility in cross-coupling reactions.

The growing demand for heterocyclic compounds in drug discovery has propelled the study of benzyl N-(4-chloro-5-iodopyridin-2-yl)carbamate. Its structural features make it a valuable building block for designing kinase inhibitors and antiviral agents, aligning with current trends in targeting RNA-dependent RNA polymerase (RdRp) for therapeutic development. Recent publications highlight its role in optimizing structure-activity relationships (SAR) for improved efficacy.

From a synthetic chemistry perspective, the carbamate moiety in this compound offers stability while allowing selective modifications. This property is crucial for high-throughput screening (HTS) workflows, where derivatization efficiency directly impacts lead optimization. Laboratories frequently search for CAS 2680667-85-8 suppliers or iodopyridine derivatives to expedite their projects, reflecting its commercial relevance.

Environmental and regulatory considerations also shape discussions around benzyl N-(4-chloro-5-iodopyridin-2-yl)carbamate. While not classified as hazardous, its handling requires standard precautions for halogenated compounds. The scientific community emphasizes green chemistry approaches to minimize waste during its synthesis, responding to broader sustainability goals in chemical manufacturing.

Analytical characterization of this compound typically involves HPLC purity testing and mass spectrometry to ensure batch consistency—a key concern for researchers comparing structure-activity data across studies. Patent literature reveals its incorporation in proprietary formulations, particularly for crop protection chemicals, though detailed applications remain protected intellectual property.

Emerging computational tools like AI-assisted molecular docking have renewed interest in CAS 2680667-85-8 as a scaffold for virtual screening. Its crystallographic data (when available) facilitates quantum mechanical calculations to predict reactivity—a hot topic in computer-aided drug design (CADD) forums. This intersection of experimental and theoretical chemistry positions the compound as a bridge between traditional synthesis and digital innovation.

Supply chain dynamics for iodinated pyridine derivatives occasionally affect availability, prompting researchers to explore alternative synthetic routes. Recent methodological advances in metal-catalyzed halogenation could potentially streamline production of benzyl N-(4-chloro-5-iodopyridin-2-yl)carbamate, addressing cost and scalability challenges noted in industry publications.